Cas no 1706448-88-5 (5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine)

5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine is a specialized heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an amine group and a complex phenyl ring system. The presence of chloro, ethoxy, and 3-fluoro-benzyloxy substituents enhances its potential reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry and agrochemical research. Its structural complexity allows for targeted modifications, facilitating applications in the development of biologically active molecules. The compound's stability and functional group diversity make it suitable for use in cross-coupling reactions and as a scaffold for further derivatization in drug discovery.

5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine structure

1706448-88-5 structure

Product Name:5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine

CAS No:1706448-88-5

MF:C₁₇H₁₅ClFN₃O₃

MW:363.770706415176

CID:5152004

Update Time:2025-05-24

5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine
- Inchi： 1S/C17H15ClFN3O3/c1-2-23-14-8-11(16-21-22-17(20)25-16)7-13(18)15(14)24-9-10-4-3-5-12(19)6-10/h3-8H,2,9H2,1H3,(H2,20,22)
- InChI Key： FDDVVTTYVGRVPW-UHFFFAOYSA-N
- SMILES： O1C(C2=CC(OCC)=C(OCC3=CC=CC(F)=C3)C(Cl)=C2)=NN=C1N

5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508225-1g	5-(3-Chloro-5-ethoxy-4-((3-fluorobenzyl)oxy)phenyl)-1,3,4-oxadiazol-2-amine	1706448-88-5	97%	1g	$652	2023-02-17

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Additional information on 5-[3-Chloro-5-ethoxy-4-(3-fluoro-benzyloxy)-phenyl]-[1,3,4]oxadiazol-2-ylamine

5-[3-Chloro-5-Ethoxy-4-(3-Fluoro-Benzyloxy)-Phenyl]-[1,3,4]Oxadiazol-2-Ylamine: A Comprehensive Overview

The compound 5-[3-Chloro-5-Ethoxy-4-(3-Fluoro-Benzyloxy)-Phenyl]-[1,3,4]Oxadiazol-2-Ylamine, identified by the CAS number 1706448-88-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a phenyl ring substituted with chloro, ethoxy, and fluoro-benzyloxy groups, fused with an oxadiazole ring. The combination of these functional groups makes this compound a unique candidate for exploring novel chemical reactions and drug development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and selective oxidation processes. The synthesis of 5-[3-Chloro-5-Ethoxy-4-(3-Fluoro-Benzyloxy)-Phenyl]-[1,3,4]Oxadiazol-2-Ylamine has been optimized to achieve high yields and purity, making it accessible for further research and industrial applications. Researchers have also explored the stereochemical properties of this compound, revealing its potential as a chiral catalyst in asymmetric synthesis.

The structural complexity of this compound has led to its investigation in various fields. In the pharmaceutical industry, it has been studied as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific kinase enzymes. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its application as a fluorescent probe for detecting metal ions in aqueous solutions, highlighting its versatility across multiple disciplines.

In terms of chemical reactivity, 5-[3-Chloro-5-Ethoxy-4-(3-Fluoro-Benzyloxy)-Phenyl]-[1,3,4]Oxadiazol-2-Ylamine exhibits remarkable stability under various reaction conditions. Its resistance to hydrolysis and thermal decomposition makes it suitable for long-term storage and use in demanding chemical environments. Furthermore, the presence of electron-withdrawing groups on the phenyl ring enhances its reactivity towards nucleophilic substitution reactions, making it an ideal substrate for further functionalization.

The integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the oxadiazole ring plays a critical role in stabilizing the molecule's electronic configuration. This understanding has facilitated the design of novel derivatives with enhanced properties tailored for specific applications.

In conclusion, 5-[3-Chloro-5-Ethoxy-4-(3-Fluoro-Benzyloxy)-Phenyl]-[1,3,4]Oxadiazol-2-Ylamine stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse functional groups and unique structural features make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new applications and optimizations for this compound, its significance in the chemical sciences is expected to grow further.